Cas no 81976-72-9 (3-benzylpiperidin-2-one)

• Product Name: 3-benzylpiperidin-2-one
• CAS No: 81976-72-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1007074
• PubChem ID: 4438995
• Update Time: 2025-04-20

3-benzylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-benzylpiperidin-2-one
• F2147-8442
• 81976-72-9
• 3-benzyl-2-piperidone
• 3-phenylmethyl-2-piperidinone
• CHEMBL144481
• 3-(Phenylmethyl)-2-piperidinone
• AKOS033615926
• EN300-175068
• Z1255379456
• DTXSID501303777
• XVRZLXVKQFICTC-UHFFFAOYSA-N
• 3-benzyl-2-pipe-ridone
• SCHEMBL5755963
• 3-phenylmethylpiperid-2-one
• G53845

• MDL： MFCD00968331
• Inchi： 1S/C12H15NO/c14-12-11(7-4-8-13-12)9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,13,14)
• InChI Key： XVRZLXVKQFICTC-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)CCCN1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų